Cas no 681265-43-0 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide
• CAS No: 681265-43-0
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5790337
• PubChem ID: 4139161
• Update Time: 2025-10-22

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_859657
• HMS2979N06
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide
• 681265-43-0
• AKOS024581853
• SMR000805840
• MLS001167750
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• F0541-0115
• CHEMBL1308132
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• N-(5,5-dioxido-2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-

• Inchi： 1S/C16H13N3O4S/c20-16(14-7-4-8-23-14)17-15-12-9-24(21,22)10-13(12)18-19(15)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,17,20)
• InChI Key： PMCAXFXEDHWMKT-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3=CC=CO3)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 519.6±50.0 °C(Predicted)
• pka: 11.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide

N-{5,5-Dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide: A Comprehensive Overview

The compound N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide (CAS No. 681265-43-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thienopyrazole ring system fused with a furan carboxamide group. The presence of the phenyl group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery and development. The thieno[3,4-c]pyrazole core of this compound has been shown to exhibit remarkable biological activities, including anti-inflammatory and anticancer properties. Researchers have demonstrated that the furan carboxamide group plays a critical role in modulating these activities by influencing the molecule's solubility and bioavailability. This makes N-{5,5-dioxo...}furan-2-carboxamide a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thienopyrazole ring through cyclization reactions and the subsequent attachment of the furan carboxamide group. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for research purposes.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR spectroscopy have been employed to confirm the structure of this compound. These studies have provided detailed insights into its molecular geometry and intermolecular interactions. Additionally, computational chemistry methods like DFT calculations have been utilized to predict its electronic properties and reactivity under various conditions.

One of the most exciting developments in recent years is the application of this compound in targeted drug delivery systems. Its unique structure allows for efficient conjugation with biomolecules, enabling precise targeting of diseased cells while minimizing systemic toxicity. This property has garnered significant attention from researchers in the field of nanomedicine.

Moreover, the phenyl group in this compound contributes to its aromatic stability and enhances its ability to participate in π–π interactions. This feature is particularly advantageous in supramolecular chemistry, where such interactions play a crucial role in self-assembling structures and molecular recognition processes.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and develop sustainable methods for its production and disposal.

The integration of this compound into materials science has also been explored. Its thermal stability and mechanical properties make it a potential candidate for high-performance polymers and advanced composites. Researchers are currently investigating its suitability for use in electronic devices and energy storage systems.

In conclusion, N-{5,5-dioxo...}furan-2-carboxamide (CAS No. 681265-43-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development in fields ranging from pharmacology to materials science. As our understanding of this compound continues to grow, it holds immense promise for addressing some of the most pressing challenges in modern science.